5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione

• Molecular Formula: C19H14BrIN2O4
• Molecular Weight: 541.1 g/mol
• IUPAC Name: (5E)-5-[[3-bromo-4-[(4-iodophenyl)methoxy]phenyl]methylidene]-1-methyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C19H14BrIN2O4/c1-23-18(25)14(17(24)22-19(23)26)8-12-4-7-16(15(20)9-12)27-10-11-2-5-13(21)6-3-11/h2-9H,10H2,1H3,(H,22,24,26)/b14-8+
• InChI Key: JWNCJDATFAMCHR-RIYZIHGNSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC3=CC=C(C=C3)I)Br)/C(=O)NC1=O
• SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)I)Br)C(=O)NC1=O

Description

5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has attracted the attention of scientists due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione varies depending on its application. In the case of its use as a fluorescent probe, the compound binds to metal ions, resulting in a change in its fluorescence properties. As an anti-cancer agent, the compound induces cell death by inhibiting the activity of certain enzymes involved in cell proliferation. As a photosensitizer, the compound generates reactive oxygen species upon exposure to light, leading to the destruction of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione depend on its application. As a fluorescent probe, the compound can be used to detect the presence of metal ions in biological samples. As an anti-cancer agent, the compound has been shown to induce apoptosis in cancer cells. As a photosensitizer, the compound can be used to selectively destroy cancer cells upon exposure to light.

Advantages and Limitations for Lab Experiments

One advantage of using 5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments is its potential as a multi-functional compound with various applications. However, its limitations include its toxicity, instability, and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione. These include the development of more stable and less toxic derivatives, the optimization of its fluorescent properties for improved detection of metal ions, and the investigation of its potential as a photosensitizer for the treatment of cancer.
Conclusion:
In conclusion, 5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound with potential applications in various fields, including as a fluorescent probe, anti-cancer agent, and photosensitizer. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, as well as future directions, have been discussed in this paper. Further research is needed to fully explore the potential of this compound.

Synthesis Methods

The synthesis of 5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione involves the reaction of 3-bromo-4-[(4-iodobenzyl)oxy]benzaldehyde with 1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione in the presence of a suitable catalyst. The resulting product is a yellow solid that can be purified by recrystallization.

Scientific Research Applications

The 5-{3-bromo-4-[(4-iodobenzyl)oxy]benzylidene}-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been used in scientific research for various applications, including as a fluorescent probe for the detection of metal ions, as a potential anti-cancer agent, and as a photosensitizer for photodynamic therapy.